molecular formula C14H8Cl2O3 B8786196 2-(2,4-Dichlorobenzoyl)benzoic acid CAS No. 61959-32-8

2-(2,4-Dichlorobenzoyl)benzoic acid

Cat. No. B8786196
CAS RN: 61959-32-8
M. Wt: 295.1 g/mol
InChI Key: SSRBKRHBIFAERH-UHFFFAOYSA-N
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Description

2-(2,4-Dichlorobenzoyl)benzoic acid is a useful research compound. Its molecular formula is C14H8Cl2O3 and its molecular weight is 295.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(2,4-Dichlorobenzoyl)benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2,4-Dichlorobenzoyl)benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

61959-32-8

Product Name

2-(2,4-Dichlorobenzoyl)benzoic acid

Molecular Formula

C14H8Cl2O3

Molecular Weight

295.1 g/mol

IUPAC Name

2-(2,4-dichlorobenzoyl)benzoic acid

InChI

InChI=1S/C14H8Cl2O3/c15-8-5-6-11(12(16)7-8)13(17)9-3-1-2-4-10(9)14(18)19/h1-7H,(H,18,19)

InChI Key

SSRBKRHBIFAERH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(=O)C2=C(C=C(C=C2)Cl)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution prepared by adding 30 g (0.2 mol.) of phthalic anhydride to 146 g (1.0 mol.) of dried 1,3-dichlorobenzene, was added 64 g (0.48 mol.) of well-ground anhydrous aluminium chloride with stirring. The mixture was heated and stirred for 3 hours on the oil bath kept at 120° C. Thereafter, the reaction mixture was sufficiently cooled on an ice bath and thereto, 100 ml of water was added dropwise. The thus produced white precipitate was thoroughly washed with successive, water and cooled ethanol to obtain 32 g of crude crystals. These crude crystals were recrystallized from benzene to obtain the marked compound. Yield 24 g, Melting Point 178° to 181° C.
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
146 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Three

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